Cas no 401901-41-5 (tert-Butyl 8-Hydroxyoctanoate)
tert-Butyl 8-Hydroxyoctanoate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 8-Hydroxyoctanoate
-
- Inchi: 1S/C12H24O3/c1-12(2,3)15-11(14)9-7-5-4-6-8-10-13/h13H,4-10H2,1-3H3
- InChI Key: BFFNOXGQNLNKTJ-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCO)=O)C(C)(C)C
tert-Butyl 8-Hydroxyoctanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B693225-250mg |
tert-Butyl 8-Hydroxyoctanoate |
401901-41-5 | 250mg |
$ 178.00 | 2023-09-08 | ||
| TRC | B693225-500mg |
tert-Butyl 8-Hydroxyoctanoate |
401901-41-5 | 500mg |
$ 339.00 | 2023-09-08 | ||
| TRC | B693225-1g |
tert-Butyl 8-Hydroxyoctanoate |
401901-41-5 | 1g |
$ 656.00 | 2023-09-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VG383-50mg |
tert-Butyl 8-Hydroxyoctanoate |
401901-41-5 | 98% | 50mg |
457.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VG383-200mg |
tert-Butyl 8-Hydroxyoctanoate |
401901-41-5 | 98% | 200mg |
1134.0CNY | 2021-07-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01117774-100mg |
tert-Butyl 8-hydroxyoctanoate |
401901-41-5 | 98% | 100mg |
¥177.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01117774-250mg |
tert-Butyl 8-hydroxyoctanoate |
401901-41-5 | 98% | 250mg |
¥435.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01117774-1g |
tert-Butyl 8-hydroxyoctanoate |
401901-41-5 | 98% | 1g |
¥1170.0 | 2024-04-18 | |
| abcr | AB563618-250mg |
tert-Butyl 8-hydroxyoctanoate; . |
401901-41-5 | 250mg |
€192.20 | 2025-04-19 | ||
| abcr | AB563618-1g |
tert-Butyl 8-hydroxyoctanoate; . |
401901-41-5 | 1g |
€444.10 | 2025-04-19 |
tert-Butyl 8-Hydroxyoctanoate Suppliers
tert-Butyl 8-Hydroxyoctanoate Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on tert-Butyl 8-Hydroxyoctanoate
Recent Advances in the Study of tert-Butyl 8-Hydroxyoctanoate (CAS: 401901-41-5) in Chemical Biology and Pharmaceutical Research
The compound tert-Butyl 8-Hydroxyoctanoate (CAS: 401901-41-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its hydroxyl and tert-butyl ester functionalities, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential applications in drug development, particularly in the design of prodrugs and lipid-based therapeutics. The unique chemical properties of tert-Butyl 8-Hydroxyoctanoate, including its stability and solubility, make it an attractive candidate for further exploration in medicinal chemistry.
One of the key areas of research involving tert-Butyl 8-Hydroxyoctanoate is its role in the synthesis of fatty acid-derived therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the development of anti-inflammatory agents. The study utilized tert-Butyl 8-Hydroxyoctanoate to synthesize a series of hydroxylated fatty acid analogs, which exhibited potent inhibitory effects on pro-inflammatory cytokines. The researchers employed a combination of enzymatic and chemical modifications to optimize the compound's bioavailability and therapeutic efficacy, underscoring its potential as a scaffold for novel anti-inflammatory drugs.
In addition to its applications in anti-inflammatory drug development, tert-Butyl 8-Hydroxyoctanoate has also been investigated for its role in lipid metabolism regulation. A recent preprint on bioRxiv reported that derivatives of this compound could modulate the activity of key enzymes involved in fatty acid oxidation. The study, conducted using in vitro and in vivo models, revealed that tert-Butyl 8-Hydroxyoctanoate derivatives could enhance mitochondrial function and improve metabolic homeostasis. These findings suggest potential applications in the treatment of metabolic disorders such as obesity and type 2 diabetes.
Another noteworthy advancement is the use of tert-Butyl 8-Hydroxyoctanoate in the development of prodrugs. A 2024 study in the European Journal of Pharmaceutical Sciences explored its incorporation into prodrug formulations designed to improve the delivery of poorly soluble drugs. The researchers synthesized a series of prodrugs by conjugating tert-Butyl 8-Hydroxyoctanoate with various therapeutic agents, resulting in enhanced solubility and controlled release profiles. This approach could address longstanding challenges in drug formulation, particularly for hydrophobic compounds.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of tert-Butyl 8-Hydroxyoctanoate. Recent patents filed by pharmaceutical companies highlight innovative methods for its production, including catalytic esterification and green chemistry approaches. These advancements aim to reduce costs and environmental impact while ensuring high purity and yield. As research continues, tert-Butyl 8-Hydroxyoctanoate is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.
In conclusion, tert-Butyl 8-Hydroxyoctanoate (CAS: 401901-41-5) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its utility in anti-inflammatory drug development, lipid metabolism regulation, and prodrug formulation underscores its versatility and potential for future innovations. Ongoing studies and technological advancements in its synthesis will likely expand its applications, making it a compound of significant interest for researchers and industry professionals alike.
401901-41-5 (tert-Butyl 8-Hydroxyoctanoate) Related Products
- 43052-39-7(Di-tert-butyl glutarate)
- 59378-98-2(Pentanedioic acid, 1,1-dimethylethyl methyl ester)
- 843666-27-3(Boc-C14-COOH)
- 63128-51-8(5-Tert-butoxy-5-oxopentanoic acid)
- 73839-20-0(tert-Butyl 6-Hydroxyhexanoate)
- 95935-43-6(Undecanoic acid, 1,1-dimethylethyl ester)
- 5457-66-9(Octanoic acid,1,1-dimethylethyl ester)
- 16474-41-2(Decanoic acid,1,1-dimethylethyl ester)
- 843666-40-0(Boc-C16-COOH)
- 192123-41-4(2-Methyl-4-oxo-1,4-dihydroquinoline-6-carboxylic Acid)